2-azido-1-methyl-4-(trifluoromethyl)benzene
Description
2-Azido-1-methyl-4-(trifluoromethyl)benzene is a chemical compound with the molecular formula C8H6F3N3. It is also known by other names such as 4-(Trifluoromethyl)phenyl azide and 9-Azido-α,α,α-trifluorotoluene . The average mass of this compound is 187.122 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an azido group (N3), a trifluoromethyl group (CF3), and a methyl group (CH3) at positions 2, 1, and 4 respectively .Safety and Hazards
2-Azido-1-methyl-4-(trifluoromethyl)benzene is classified as a flammable liquid (Category 2), skin irritant (Category 2), eye irritant (Category 2A), and can cause damage to organs through prolonged or repeated exposure (Category 1) . It is recommended to avoid breathing its mist or vapors, and to wear protective gloves, eye protection, and face protection when handling it .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azido-1-methyl-4-(trifluoromethyl)benzene involves the introduction of an azide group onto a methyl-substituted benzene ring that also contains a trifluoromethyl group. This can be achieved through a series of reactions starting with commercially available starting materials.", "Starting Materials": [ "1-methyl-4-(trifluoromethyl)benzene", "sodium azide", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Nitration of 1-methyl-4-(trifluoromethyl)benzene with a mixture of sulfuric and nitric acid to yield 2-nitro-1-methyl-4-(trifluoromethyl)benzene.", "Step 2: Reduction of the nitro group using zinc and hydrochloric acid to yield 1-methyl-4-(trifluoromethyl)benzene.", "Step 3: Diazotization of 1-methyl-4-(trifluoromethyl)benzene with sodium nitrite and hydrochloric acid to yield the corresponding diazonium salt.", "Step 4: Reaction of the diazonium salt with sodium azide in the presence of sodium hydroxide to yield 2-azido-1-methyl-4-(trifluoromethyl)benzene.", "Step 5: Extraction of the product using ethyl acetate and water." ] } | |
CAS No. |
1510231-75-0 |
Molecular Formula |
C8H6F3N3 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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